2-Benzyl-4-bromo-1-methoxybenzene

• IUPAC Name: 2-benzyl-4-bromo-1-methoxybenzene
• InChI: InChI=1S/C14H13BrO/c1-16-14-8-7-13(15)10-12(14)9-11-5-3-2-4-6-11/h2-8,10H,9H2,1H3
• InChI Key: XJJSSEXOKIYBPT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)CC2=CC=CC=C2
• Molecular Formula: C14H13BrO
• Molecular Weight: 277.16 g/mol

Description

2-Benzyl-4-bromo-1-methoxybenzene is a chemical compound with the molecular weight of 277.16. It is used in research and not for human or veterinary use.

Synthesis Analysis

The synthesis of 2-Benzyl-4-bromo-1-methoxybenzene involves several steps. The process starts with the addition of NaH to DMF, followed by the addition of 5-Bromo-2-methoxyphenol. Benzyl bromide is then added and the reaction mixture is stirred overnight. The resulting product is a white solid which is purified by recrystallisation from Et2O.

Molecular Structure Analysis

The molecular structure of 2-Benzyl-4-bromo-1-methoxybenzene can be represented by the InChI code: 1S/C14H13BrO/c1-16-14-8-7-13 (15)10-12 (14)9-11-5-3-2-4-6-11/h2-8,10H,9H2,1H3.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 2-Benzyl-4-bromo-1-methoxybenzene include the reaction of NaH with DMF and 5-Bromo-2-methoxyphenol, followed by the addition of Benzyl bromide.

Physical And Chemical Properties Analysis

2-Benzyl-4-bromo-1-methoxybenzene is a liquid at room temperature.

Scientific Research Applications

Reactions at the Benzylic Position

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Nucleophilic Substitution Reactions

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Protection of Hydroxyl Groups

. It’s possible that 2-Benzyl-4-bromo-1-methoxybenzene could serve a similar function in certain synthetic routes.

Synthesis of Other Compounds

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Mechanism of Action

Mode of Action

Benzene derivatives typically undergo electrophilic aromatic substitution reactions . In these reactions, an electrophile forms a sigma-bond with the benzene ring, generating a positively charged intermediate. This intermediate then loses a proton, yielding a substituted benzene ring .

Synthesis routes and methods

Procedure details

9.48 ml (152 mmol, 10 eqv) iodomethane was added to a suspension of 4.00 g (15.2 mmol) 2-Benzyl-4-bromo-phenol (20) and 10.50 g (76 mmol, 5 eqv) K2CO3 in 70 ml acetone and the resulting mixture was refluxed for 24 h. After adding water and aq. NH3-solution, the aq. layer was extracted with Et2O. The comb. org. fractions were washed with brine, dried over Na2SO4 and evaporated. Column chromatography (CH2Cl2) yielded 4.11 g (14.8 mmol, 98%) 21 as a colorless liquid: Rf (CH2Cl2) 0.77; 1H NMR (400 MHz, CDCl3) δ 3.79 (s, 3H), 3.92 (s, 2H), 6.72 (d, 1H, J=8.59 Hz), 7.18 (m, 4H), 7.27 (m, 3H); LRMS (EI) m/z 279 (17), 278 (95), 277 (18), 276 (96), 263 (14), 261 (17), 198 (18), 197 (65), 182 (34), 181 (31), 166 (20), 165 (56), 154 (19), 153 (24), 152 (29), 92 (11), 91 (100), 77 (13), 76 (16), 63 (13); HRMS (EI) Calcd. for C14H13BrO: 276.014976. Found: 276.014234.